Cas no 1000-00-6 (Disiloxane, 1,1,3,3-tetraethyl-1,3-dimethyl-)

• Product Name: Disiloxane, 1,1,3,3-tetraethyl-1,3-dimethyl-
• CAS No: 1000-00-6
• MF: C₁₀H₂₆OSi₂
• MW: 218.483845233917
• CID: 236784
• PubChem ID: 262875
• Update Time: 2025-06-09

Disiloxane, 1,1,3,3-tetraethyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane, 1,1,3,3-tetraethyl-1,3-dimethyl-
• 1,1,3,3-tetraethyl-1,3-dimethyldisiloxane
• 1,1,3,3-tetraethyl-1,3-dimethyl-disiloxane
• 1,1'-Dimethyl-1,1'-(3-thia-pentandiyl)-bis-piperidinium,Dijodid
• 1,1-dimethyl-1,1,3,3-tetraethyldisiloxane
• 1,2-Dimethyl-1,1,2,2-tetraaethyl-disiloxan
• 1-methyl-1-[2-[2-(1-methylpiperidin-1-ium-1-yl)ethylsulfanyl]ethyl]piperidin-1-ium diiodide
• Dimethojodid 1,5-bis-piperidino-3-thiapentanu
• Dimethojodid 1,5-bis-piperidino-3-thiapentanu [Czech]
• tetraethyldimethyldisiloxane
• 1000-00-6
• [diethyl(methyl)silyl]oxy-diethyl-methylsilane
• DTXSID10905153
• NSC-96852
• NSC96852
• CS-0207465
• diethylmethylsilyl ether
• SCHEMBL13621368
• NCIOpen2_006195

• Inchi： 1S/C10H26OSi2/c1-7-12(5,8-2)11-13(6,9-3)10-4/h7-10H2,1-6H3
• InChI Key： ILYAQWBKAVFRGF-UHFFFAOYSA-N
• SMILES： [Si](C)(CC)(CC)O[Si](C)(CC)CC

Computed Properties

• Exact Mass: 218.15200
• Monoisotopic Mass: 218.15221852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 4.23320

Additional information on Disiloxane, 1,1,3,3-tetraethyl-1,3-dimethyl-

Disiloxane, 1,1,3,3-Tetraethyl-1,3-Dimethyl- (CAS No. 1000-00-6)

Disiloxane, specifically the compound known as 1,1,3,3-tetraethyl-1,3-dimethyl-disiloxane (CAS No. 1000-00-6), is a versatile organosilicon compound with a wide range of applications in various industries. This compound is characterized by its unique chemical structure and properties that make it suitable for use in materials science, electronics manufacturing, and other specialized fields.

The chemical structure of disiloxane consists of two silicon atoms connected by an oxygen atom (-O-). Each silicon atom is bonded to two methyl groups (-CH₃) and two ethyl groups (-CH₂CH₃). This arrangement gives the molecule its name: disiloxane, with the "di-" prefix indicating the presence of two silicon atoms. The specific substitution pattern in this compound—1,1,3,3-tetraethyl and dimethyl—contributes to its distinct physical and chemical properties.

CAS No. 1000-00-6 refers to the Chemical Abstracts Service registry number assigned to this compound. This identifier is crucial for ensuring accurate identification and referencing in scientific literature and industrial applications. The compound's CAS number also helps in regulatory compliance and safety assessments.

The physical properties of disiloxane, including its boiling point and viscosity, are influenced by the substituents attached to the silicon atoms. The presence of both methyl and ethyl groups imparts a balance between volatility and stability to the molecule. This makes it suitable for use in applications where controlled reactivity is required.

In recent years, advancements in materials science have led to new insights into the potential applications of disiloxane. Researchers have explored its use as a precursor for the synthesis of advanced silicon-based materials. For instance, studies have shown that under certain conditions, disiloxane can be polymerized to form high-performance polymers with unique mechanical and thermal properties.

The electronic properties of materials derived from CAS No. 1000-00-6 have also garnered attention in the field of optoelectronics. Recent research indicates that these materials exhibit promising semiconducting behavior under specific conditions. This has opened up possibilities for their use in next-generation electronic devices such as flexible displays and sensors.

In addition to its role as a precursor material, disiloxane strong has found applications in surface modification techniques. Its ability to form stable siloxane bonds with various substrates makes it valuable in creating durable coatings with enhanced adhesion properties.

The synthesis of < strong >disiloxane strong > involves several methods that have been optimized over time. One common approach involves the reaction of chlorosilanes with alcohols or other nucleophiles under controlled conditions. Recent studies have focused on developing more efficient synthetic pathways that minimize waste and improve yield.

Safety considerations are paramount when handling compounds like CAS No. 10 - - . Proper handling procedures include using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent direct contact with skin or eyes. Storage should be in well-ventilated areas away from heat sources to avoid unintended reactions.

< p >In conclusion , CAS No . - - , known as dis il ox ane , continues to play a significant role in various industrial and scientific applications . With ongoing research uncovering new potential uses , this compound remains an important area of focus for chemists , engineers , and material scientists alike . Its unique combination of chemical stability , reactivity , and versatility ensures that it will remain relevant in both current and future technological advancements .